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Compound of Interest

2-Hydroxyethyl methacrylate
Compound Name:
phosphate

cat. No.: B1219090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxyethyl methacrylate
phosphate (HEMA-P), a functional monomer with growing importance in advanced materials
and biomedical applications. This document details its chemical properties, synthesis, and
polymerization, with a focus on its role in enhancing material performance and its potential in
drug delivery systems.

Core Chemical and Physical Properties

2-Hydroxyethyl methacrylate phosphate is an organophosphate compound that combines
the reactivity of a methacrylate group with the functional properties of a phosphate group. This
dual functionality makes it a versatile monomer for polymer synthesis.
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Property Value Reference
Molecular Formula CeH1307P [1]
Molecular Weight 228.14 g/mol [1]
Appearance Clear liquid [2]
Density (at 25 °C) Approximately 1.37 g/mL [1]
Boiling Point 129.7 °C [1]
Flash Point 145 °C [1]
Water Solubility (at 25 °C) 25 g/L [1]
CAS Number 52628-03-2 [2]

Synthesis and Polymerization

The synthesis of HEMA-P and its subsequent polymerization are critical steps in the
development of advanced materials. The following sections provide detailed experimental
protocols for these processes.

Experimental Protocol: Synthesis of 2-Hydroxyethyl
Methacrylate Phosphate

This protocol is based on the esterification reaction between 2-hydroxyethyl methacrylate
(HEMA) and phosphorus pentoxide (P20s).

Materials:

2-hydroxyethyl methacrylate (HEMA)

Phosphorus pentoxide (P20s)

Hydroquinone (polymerization inhibitor)

Deionized water

Equipment:
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Three-necked round-bottom flask

Stirrer

Thermometer

Heating mantle with temperature control

Filtration apparatus

Procedure:

Charge the three-necked round-bottom flask with 130.2 g (1.00 mol) of HEMA and 0.50 g of
hydroquinone.

o Cool the mixture to approximately 5°C while stirring.

e Gradually add 71.0 g (0.50 mol) of P20Os to the flask in five portions, ensuring the
temperature is maintained below 15°C.

» After the complete addition of P=0s, maintain the reaction system at a controlled
temperature.

» Following the esterification, adjust the temperature for hydrolysis and add deionized water.
The molar ratio of added water to P2Os can be varied.

After hydrolysis, filter the reaction mixture to recover the product.

Characterization: The resulting 2-Hydroxyethyl methacrylate phosphate can be
characterized using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy
and Fourier-Transform Infrared (FTIR) spectroscopy to confirm its chemical structure.[1]

Experimental Protocol: Precipitated Polymerization of
Poly(2-hydroxyethyl methacrylate phosphate)

This protocol describes the synthesis of poly(2-hydroxyethyl methacrylate phosphate)
(PHEMAP) via free-radical precipitated polymerization.
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Materials:

2-hydroxyethyl methacrylate phosphate (HEMAP)

Tetrahydrofuran (THF)

2,2'-Azobis(2-methylpropionitrile) (AIBN) (initiator)

Deionized water

Equipment:

Three-neck flask

Reflux condenser

Stirrer

Heating mantle with temperature control

Drying oven

Procedure:

Dissolve 10 g (0.044 mol) of HEMAP in 100 mL of THF in a three-neck flask equipped with a
reflux condenser and a stirrer.

e Add 1 wt% of AIBN to the THF solution as an initiator.

e Conduct the reaction at 75 °C for 6 hours.

e Wash the resulting raw precipitate product with THF to remove any unreacted monomer.
» Purify the product by washing with deionized water.

» Dry the purified product at 80 °C for 4 hours. The yield of PHEMAP is approximately 87.5%.
[3]
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Performance in Material Applications

The incorporation of HEMA-P into polymer systems imparts significant improvements in
adhesion, corrosion resistance, and flame retardancy.

Adhesion Promotion

The phosphate group in HEMA-P provides excellent adhesion to a variety of polar substrates,
including metals, glass, and minerals.[4]

o HEMA-P Adhesion
Application . Reference
Concentration Improvement

2K Methacrylate- ]
Triples the shear

based Structural 5 Wt% (4]
' strength
Adhesive on Steel

Boosts adhesion from
7 wt% GT5to GT1 (Cross- [4]

cut test)

Emulsion Coatings on

Metal Substrates

Corrosion Resistance

The phosphate functionality can create a passivation layer on metal surfaces, inhibiting
corrosive processes.[1]

Application Test Condition Result Reference
Emulsion Polymer Saltwater immersion Withstood corrosion 4]
Coatings test for up to 168 hours

Flame Retardancy

The phosphorus content in HEMA-P contributes to the flame-retardant properties of the
resulting polymers.
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HEMA-P Flame Retardancy
Polymer System . Reference
Concentration Performance

Achieved UL-94 V-0
Poly(lactide) (PLA) 0.5 wt% rating; Limited Oxygen  [3]
Index (LOI) of 28%

Passed UL-94 V-0
30 wt% level; Char yield of [5]
31.3 wt%

Poly-styrene-acrylate
(P-PSA)

Biomedical Applications: Drug Delivery

Hydrogels based on HEMA and its derivatives are extensively studied for controlled drug
delivery due to their biocompatibility and tunable properties. The incorporation of phosphate
groups can further enhance their performance by influencing swelling behavior and providing
sites for drug interaction.

Experimental Protocol: Synthesis of HEMA-based
Hydrogel for Drug Delivery

This protocol details the synthesis of a composite hydrogel of 2-hydroxyethyl methacrylate
(HEMA) and N-vinyl-2-pyrrolidone (NVP) for ophthalmic drug delivery.

Materials:

2-hydroxyethyl methacrylate (HEMA)

N-vinyl-2-pyrrolidone (NVP)

Benzoyl peroxide (BPO) (initiator and cross-linking agent)

Naphazoline eye drops (model drug)

Equipment:

o Beakers
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o Stirrer

e Vacuum oven

e Mold for hydrogel casting

Procedure:

e Mix NVP and HEMA at room temperature in desired weight ratios (e.g., 10:90).

e Add 0.25 wt% of BPO to the mixture and stir for 40 minutes until completely dissolved to
prepare the precursor solution.

o De-aerate the precursor solution for 30 minutes.

o Pour the uniform precursor solution into a mold and place it in a vacuum oven at 85°C for 2.5
hours for polymerization.

e For drug loading, immerse the hydrogel in the drug solution. The drug loading capacity for
Naphazoline eye drops can reach up to 80.7 pg/g.[6]

Drug Release Kinetics

The release of drugs from HEMA-based hydrogels is typically diffusion-controlled. The addition
of comonomers like NVP can modulate the release profile. For a composite hydrogel with 10%
NVP loaded with Naphazoline eye drops, approximately 70% of the total adsorbed drug is
released within 10 hours.[6]

Biocompatibility

The biocompatibility of polymers derived from HEMA is a critical factor for their use in
biomedical applications. Studies on poly(2-hydroxyethyl methacrylate) (b HEMA) have shown it
to be generally biocompatible. However, the monomer itself, HEMA, can induce cytotoxicity at
higher concentrations.
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Material Assay Result Reference
Thick fibrous capsule
Poly(2-hydroxyethyl o o )
In vivo implantation in formation and tumor
methacrylate) ] ) [3]
rats production noted in
(PHEMA) .
long-term studies.
Induces
) concentration-
In vitro on
HEMA monomer dependent cell [7]
macrophages

toxicity, apoptosis,

and genotoxicity.

Reductively ) )

In vitro with human
Degradable P(HEMA-

mesenchymal stem
ATEMA-MPC)

cells
Hydrogels

No cytotoxicity found

for un-cross-linked
thiol-containing chains  [8]
up to a concentration

of 5 wt%.

It is important to note that the biocompatibility of HEMA-P containing polymers should be

specifically evaluated for each intended application.

Visualizations

Logical Workflow for Synthesis of 2-Hydroxyethyl

Methacrylate Phosphate
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Reactants

Phosphorus Pentoxide (P20s)

Synthesis Workflow of 2-Hydroxyethyl Methacrylate Phosphate
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Benefits of HEMA-P in Polymer Formulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxyethyl
Methacrylate Phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219090#what-is-2-hydroxyethyl-methacrylate-
phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b1219090#what-is-2-hydroxyethyl-methacrylate-phosphate
https://www.benchchem.com/product/b1219090#what-is-2-hydroxyethyl-methacrylate-phosphate
https://www.benchchem.com/product/b1219090#what-is-2-hydroxyethyl-methacrylate-phosphate
https://www.benchchem.com/product/b1219090#what-is-2-hydroxyethyl-methacrylate-phosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1219090?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

